5H,6H,7H-pyrazolo[3,2-b][1,3]oxazin-6-amine

Specification

• Molecular Formula: C6H9N3O
• Molecular Weight: 139.16 g/mol
• IUPAC Name: 6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazin-6-amine
• Standard InChI: InChI=1S/C6H9N3O/c7-5-3-9-6(10-4-5)1-2-8-9/h1-2,5H,3-4,7H2
• Standard InChI Key: HMFJUIABBNPXSY-UHFFFAOYSA-N
• Canonical SMILES: C1C(COC2=CC=NN21)N

Introduction

5H,6H,7H-pyrazolo[3,2-b]13oxazin-6-amine is a heterocyclic organic compound with the molecular formula C₆H₉N₃O. It is characterized by a pyrazolo[3,2-b]oxazine ring system, which incorporates both pyrazole and oxazine rings. This compound is of interest in various fields of chemistry and pharmacology due to its unique structural features and potential biological activities.

Structural Details:

• InChI: InChI=1S/C6H9N3O/c7-5-3-9-6(10-4-5)1-2-8-9/h1-2,5H,3-4,7H2.

• InChIKey: HMFJUIABBNPXSY-UHFFFAOYSA-N.

• SMILES: C1C(COC2=CC=NN21)N.

Synthesis and Preparation

While specific synthesis methods for 5H,6H,7H-pyrazolo[3,2-b]oxazin-6-amine are not detailed in the available literature, compounds with similar heterocyclic structures often involve cyclization reactions. For instance, oxazolo[5,4-d]pyrimidines are synthesized through cyclization of appropriately substituted oxazole or pyrimidine derivatives.

Biological and Chemical Activities

Although specific biological activities of 5H,6H,7H-pyrazolo[3,2-b]oxazin-6-amine are not well-documented, heterocyclic compounds with similar structures often exhibit interesting pharmacological properties. For example, thiazole derivatives are known for their high biological activity, including antibacterial properties.

Related Compounds

Compounds structurally related to 5H,6H,7H-pyrazolo[3,2-b]oxazin-6-amine include 6-amino-5H,6H,7H-pyrazolo[3,2-b]oxazine-3-carboxylic acid, which shares a similar pyrazolo[3,2-b]oxazine core but with additional functional groups.

Comparison Table:

Compound	Molecular Formula	Molecular Weight (g/mol)	Key Features
5H,6H,7H-pyrazolo[3,2-b]oxazin-6-amine	C₆H₉N₃O	139.16	Amino group at 6-position
6-amino-5H,6H,7H-pyrazolo[3,2-b]oxazine-3-carboxylic acid	C₇H₉N₃O₃	183.16	Carboxylic acid group at 3-position

Availability and Applications

5H,6H,7H-pyrazolo[3,2-b]oxazin-6-amine is available in various forms, including its dihydrochloride salt, which has a molecular formula of C₆H₁₁Cl₂N₃O and a molecular weight of 212 Da. The compound and its derivatives may be used in research settings for their potential biological activities and as intermediates in organic synthesis.

Suppliers:

• Enamine Ltd offers the dihydrochloride salt of this compound with purity levels of 90%.

• VWR provides related compounds like 5H,6H,7H-pyrazolo[3,2-b]oxazin-6-ol for research purposes.